Cas no 1693600-84-8 (ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1693600-84-8
• MF: C₈H₇N₃O₃S
• MW: 225.224479913712
• CID: 6578399
• PubChem ID: 108043915
• Update Time: 2025-05-20

ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• 1693600-84-8
• EN300-1119953

• Inchi： 1S/C8H7N3O3S/c1-2-13-8(12)6-10-7(14-11-6)5-3-9-4-15-5/h3-4H,2H2,1H3
• InChI Key： CZQQSFSWNMAHIS-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 225.02081227g/mol
• Monoisotopic Mass: 225.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(1,3-Thiazol-5-yl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1693600-84-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring and an oxadiazole moiety. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, while the oxadiazole moiety is another five-membered ring with two nitrogen atoms and one oxygen atom. The combination of these groups creates a molecule with exceptional electronic properties and potential applications in various industries.

Recent studies have highlighted the importance of ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate in the development of advanced materials. Researchers have explored its use as a building block for constructing functional materials with tailored properties. For instance, the compound has been employed in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate involves a series of well-established organic reactions. The starting material is typically prepared through a nucleophilic substitution reaction or a coupling reaction involving appropriate precursors. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound can be further functionalized by introducing additional substituents to tailor its properties for specific applications.

One of the most promising applications of this compound lies in its potential as a precursor for pharmaceuticals. The oxadiazole moiety is known to exhibit bioactivity in various drug molecules, making it an attractive target for medicinal chemists. Recent research has focused on modifying the thiazole ring to enhance the compound's pharmacokinetic properties and improve its bioavailability. These studies have opened new avenues for the development of novel therapeutic agents targeting various diseases.

In addition to its role in drug discovery, ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate has also found applications in agrochemicals. Its ability to interact with metal ions makes it a potential candidate for designing herbicides or fungicides with improved efficacy and reduced environmental impact. Researchers have investigated its stability under different environmental conditions and its compatibility with various agricultural practices.

The electronic properties of this compound make it an interesting candidate for optoelectronic devices. The conjugated system formed by the thiazole and oxadiazole rings enables efficient charge transport and light emission. Recent studies have explored its use as an emitting layer material in organic light-emitting diodes (OLEDs). These investigations have demonstrated promising results in terms of device efficiency and stability.

Furthermore, the compound's structural versatility allows it to be used as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has been exploited in catalytic applications. For example, complexes derived from ethyl 5-(1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate have shown potential as catalysts for organic transformations such as cross-coupling reactions and enantioselective syntheses.

In conclusion, ethyl 5-(1,3-thiazol-5-yl)-1,2,4 oxadiazole 3 carboxylate (CAS No. 1693600848) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure provides a platform for exploring innovative solutions in materials science